Yue Opera is known as the second most important national opera in China. The costume is an important part of the performance of Yue Opera, which carries the culture and history of Yue Opera. The purpose of this paper is to attempt a virtual simulation of Yue Opera costumes through an understanding and analysis of Yue Opera costumes, as well as to use the extracted elements related to Yue Opera costumes for modern fashion design based on Yue Opera costume style. The research method of this paper is to draw 12 sets of traditional costumes of Yue Opera by understanding and studying the costume culture of Yue Opera and transform them into a 3D digital virtual presentation of the costumes. The costume elements are then extracted for costume design so that the designed fashions can reflect the cultural characteristics of Yue Opera, and then virtual simulation technology is used for costume display to realize the dissemination of Yue Opera costume culture. The use of three-dimensional virtual simulation technology to digitize costumes contributes to the preservation and dissemination of Yue Opera costume culture. Secondly, the design of modern fashion using the concept of Yue Opera plays a role in the preservation and dissemination of Yue Opera costume culture.

As a part of material culture, clothing embodies the cultural specificity based on the influence of that culture on individuals. The cultural value model of Hofstede broadly describes the dimensional characteristics of each country. At the same time, the proximity of clothing to a self-scale represents the level of psychological closeness of clothing to identity. Even though it is theoretically correct that these two concepts—culture and clothing that expresses one’s self—are related, few studies have highlighted this connection. In this study, we investigated the effect of cultural values on how the individuals involve their clothing with their social identity by focussing on the differences between two culturally different countries: South Korea and Mongolia. Quantitative surveys from 179 in South Korea and 262 in Mongolia and t-tests showed cultural differences in both countries’ individualism and indulgence vs their restrained disposition. The multiple regression analysis results revealed that uncertainty avoidance and indulgence correlate with three dimensions in the proximity of clothing to self: clothing to self as structure, clothing as a response to others’ judgements, and clothing-related to self-esteem. The moderating effect of each country was not found. This result implies that knowing the cultural values of a particular group can infer their clothing consciousness. Thus, when fashion companies target millennial women in South Korea and Mongolia and establish a more significant presence abroad, examining a country’s or a group’s culture helps identify the target market's clothing perceptions.

This study aims to explore the effect of touch simulation on virtual reality (VR) store satisfaction mediated by VR shopping self-efficacy and VR shopping pleasure. The moderation effects of the autotelic and instrumental need for touch between touch simulation and VR store satisfaction are also explored. Participants wear a head-mounted display VR device (Oculus Go) in a controlled laboratory environment, and their VR store experience is recorded as data. All participants’ responses (n = 58) are analyzed using SPSS 20.0 for descriptive statistics, reliability analysis, exploratory factor analysis, and the Process macro model analysis. The results show that touch simulation positively influences VR store satisfaction, which is mediated by the self-efficacy and by the dual path of the self-efficacy and the pleasure. Furthermore, the relation between touch simulation and pleasure is moderated by need for touch. For individuals with a high level of autotelic need for touch, the effect of touch simulation on the pleasure is heightened. However, instrumental need for touch does not moderate the path of touch simulation on the self-efficacy.

Fashion or apparel refers to a topic discussed publicly as an indispensable discipline on a day-to-day basis, which has aroused rising attention from academic sessions over the past two decades. However, since the topic of fashion design covers knowledge in extensive ranges and considerable information, scholars have not fully grasped the research field of fashion design, and the research lacks directional guidance. To gain more insights into the existing research status and fronts in the fashion design field, this study conducts a quantitative literature analysis. The research of this study is conducted by employing CiteSpace technology to visualize and analyze 1388 articles regarding “fashion design” in the Web of Science (WOS) Core Collection. To be specific, the visualization and the analysis concentrate on the annual number of articles, author collaboration, institutional collaboration, literature citations, keywords clustering, and research trend evolution of the mentioned articles. As highlighted by this study, the effect of the US and the UK on academic research in fashion design is relatively stronger and extensive. Sustainable fashion refers to the research topic having aroused more attention since 2010, while new research topics over the past few years consist of “wearable fashion”, “transgender fashion” and “medical fashion”. The overall research trend of fashion design is developing as interdisciplinary cross research. This study systematically reviews the relevant literature, classifies the existing research status, research hotspots and frontier trends in the academic field of “fashion design”, and presents the knowledge map and information of literature for researchers in relevant fields.

For the integration of conductive yarns in e-textiles, knitting offers structural versatility and malleability for wider product applications in the contexts of wearables and interiors. To enable mass adoption of conductive materials, it is imperative for users to be able to launder these materials as part of product maintenance. Interactive textiles knitted from polymeric optical fibres (POFs) and silver-coated conductive yarns are able to illuminate and change colours via integrated touch sensor systems. Current research only focuses on the washability and abrasion resistance of conductive yarns solely and not both POF and conductive yarn within the same fabric structure. This study is novel as it investigates the washability and abrasion resistance of POF and silver-coated conductive yarn integrated knitted textiles with different loop structures and the impact to their illuminative function. POFs were knitted within the same fabric structure by the inlay method using a 7-gauge industrial hand-operated flatbed knitting machine. This study examined how washing and abrasion affect POFs and silver-coated conductive yarn in five different knit structures, and the illuminative function of the knitted textiles. Washing and abrasion affected the resistance of conductive yarns. Scratches and bent POFs were observed after 20 gentle washing cycles. However, washing had minimal impact on the illuminative function of the knitted e-textiles examined in this study. The experiments provide evidence that e-textiles knitted with POFs and conductive yarns in the same fabric structure withstand washing and abrasion and thus have the potential for mass market adoption in fashion and interior applications.

Sustained competitive advantage in developing nations is driven by human development through intangible assets that come from education. Grounded from Barney’s (Journal of Management 17:99–120, 1991) resource-based theory, this study was designed (a) to assess El Salvador’s textile and apparel (T&A) industry by identifying key knowledge gaps, (b) to create human capacity building opportunities using Kolb’s experiential learning theory for T&A supply chain members, and (c) to measure effectiveness of such opportunities through principle-attributes matrix, ultimately helping the industry sector compete. A case study research study approach was used to develop a comprehensive approach to develop four educational workshops for Salvadorian T&A supply chain members from April 2019 to February 2020. Pre and post surveys measured workshops’ effectiveness in knowledge, skills, and attitudes. The results showed that there was a statistically significant difference in pre- and post means for knowledge, skills, and attitudes for all four workshops. Further analysis showed that each of the workshops statistically changed participants’ human capacity in supply chain management, product development, marketing, and CAFTA-DR provisions. The study shows that educational theory could be used successfully for human capacity building in developing nations and supply chain training.

This study examined how older adults of four different ethnic groups evaluate the spatial visualization training using 3D apparel design software. The model tested was derived from the Technology Acceptance Model (TAM) and a Unified Theory of Acceptance and Use of Technology (UTAUT). A quantitative research design with an online questionnaire using the purposive quota sampling was used. Structure equation modeling and ANOVAs were performed to test the hypotheses with 600 completed data. The result shows significant ethnic differences of the perceptions, attitude, and behavioral intention for our spatial visualization training. Especially, Asian Americans found the training easy to be involved with and were more likely to use it, whereas Caucasian Americans felt the training to be most difficult and were less likely to use it, compared to other ethnic groups. Also, perceived ease of use and the performance expectancy are cardinal in increasing the positive attitude toward the training. This study discovered the significant factors influencing the intention to use the apparel design virtual technology to improve cognitive functioning. The ethical differences found on the latent variables among four ethnic groups indicate the need of more thoughtful training development by considering the different cultural requirements and challenges.

3D body scanning and printing are attracting attention as innovative technologies for producing dress forms. While designing dress forms, the shape of the human body must be accurately reflected in the different postures. This study explored the development of dress forms as a tool to understand changes in body size and shape according to postures and reflect this information to design and fit evaluation in the apparel industry. The holistic development process of dress forms in standing and sitting postures was suggested for representing the body shape of a specific target group. The average shape of middle-aged Korean women was derived by analyzing the 6th Size Korea data. A representative participant whose dimensions were closest to the average size was selected among recruited participants for the dress form development. The body data were acquired with a portable 3D scanner and corresponding dress forms and accessories were modeled using 3D CAD software. The models were inspected and corrected through prototyping. Full-size dress forms in standing and sitting postures were printed using a fused deposition modeling (FDM) 3D printer and post-processed. Completed dress forms were body-scanned and their accuracy was evaluated through morphological similarity comparison, cross-sectional image comparison, surface area and volume comparison, and mesh deviation analysis. Although there were some minor differences caused by the modeling process, the developed dress forms reflected the main characteristics and shapes of the representative body satisfactorily.

This study aimed to ascertain the appropriate test methods for the investigation of the effect of personal protective equipment on mobility of firefighters. Nine male volunteers performed a physical performance test (crawl, obstacle course, side-to-side jumps, heavy-object drag, and step-ups), functional balance test (functional reach, timed up and go, and wooden plank time), range of motion test, and subjective evaluation under four clothing conditions with different weights and combinations of personal protective equipment. The results showed that physical performance, functional balance ability, and joint angles significantly declined with increased weight of personal protective equipment. On subjective evaluation, wearing heavy personal protective equipment increased perceived exertion and discomfort on movement. Our results proved that some of our test methods, including the obstacle course, side-to-side jumps, functional reach, timed up and go, range of motion test, and subjective evaluation, can be used to examine the mobility of personal protective equipment wearers. The findings of this study provide an effective guide for researchers and firefighters regarding the evaluation of mobility with personal protective equipment, as well as for manufacturers in the development of enhanced, comfortable personal protective equipment.

A cotton-based hemostatic dressing featuring antibacterial properties was developed with the potential of being used in traffic accidents to control hemorrhage. Cotton gauze was oxidized initially in an acidic medium and then coated by PVA nanofibers and/or PVA nanofibers loaded with Ciprofloxacin. Fabricated dressings were characterized by FTIR analysis and SEM images. The FTIR spectrum showed the existence of carboxyl groups on the oxidized cotton gauze's surface. The carboxyl groups content was estimated to be 17.3 ± 0.3 for the oxidized sample with a mixture of nitric acid and phosphoric acid for 24 h (OCF-Mixed acid24). Moreover, the effect of the exposure duration of cotton gauze in the acidic medium on the blood coagulation activity was assessed. It was observed that the OCF-Mixed acid24 sample exhibited an agreeable hemostatic activity (BCIs = 10). The antibacterial activity against E. coli and S. aureus bacteria was also captured for the coated cotton gauze by the PVA nanofibers loaded with Ciprofloxacin.